![molecular formula C11H9Cl3N2O2S B257696 3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole](/img/structure/B257696.png)
3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole, also known as DMTCP, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is a sulfonylpyrazole derivative that has been synthesized using various methods.
Mechanism of Action
3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole inhibits GSK-3β by binding to the ATP binding site of the enzyme. This results in the inhibition of the enzyme activity and downstream signaling pathways. This compound also inhibits the production of pro-inflammatory cytokines by inhibiting the activation of the NF-κB signaling pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase insulin sensitivity and glucose uptake in adipocytes. This compound has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been found to have neuroprotective effects by inhibiting the activation of microglia and astrocytes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole in lab experiments is its high potency and specificity towards GSK-3β inhibition. This makes it an ideal tool for studying the role of GSK-3β in various physiological processes. However, one of the limitations of using this compound is its low solubility in water which can make it difficult to use in some experimental settings.
Future Directions
There are several future directions for the use of 3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole in scientific research. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been found to have neuroprotective effects and could potentially be used as a therapeutic agent for these diseases. Another potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. This compound has been found to have anti-inflammatory effects and could potentially be used as a therapeutic agent for these diseases. Additionally, further research could be done to improve the solubility of this compound in water which would make it more widely applicable in lab experiments.
Conclusion:
In conclusion, this compound is a sulfonylpyrazole derivative that has gained significant attention in scientific research due to its potential application in various fields. It has been found to be an effective inhibitor of GSK-3β and has various biochemical and physiological effects. This compound has several advantages and limitations for lab experiments and has several potential future directions for scientific research.
Synthesis Methods
3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole can be synthesized using various methods. One of the most common methods is the reaction of 2,4,5-trichlorobenzenesulfonyl chloride with 3,5-dimethyl-1H-pyrazole in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a high yield.
Scientific Research Applications
3,5-dimethyl-1-((2,4,5-trichlorophenyl)sulfonyl)-1H-pyrazole has been used in various scientific research applications due to its unique properties. It has been found to be an effective inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β) which is involved in various physiological processes such as cell differentiation, apoptosis, and glucose metabolism. This compound has also been used as a potential anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C11H9Cl3N2O2S |
---|---|
Molecular Weight |
339.6 g/mol |
IUPAC Name |
3,5-dimethyl-1-(2,4,5-trichlorophenyl)sulfonylpyrazole |
InChI |
InChI=1S/C11H9Cl3N2O2S/c1-6-3-7(2)16(15-6)19(17,18)11-5-9(13)8(12)4-10(11)14/h3-5H,1-2H3 |
InChI Key |
HGHQROGCJWCQRQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NN1S(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl)C |
Canonical SMILES |
CC1=CC(=NN1S(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.